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Compound of Interest

Compound Name: Erepdekinra

Cat. No.: B12652740 Get Quote

For Research Use Only. Not for use in humans or animals.

Erepdekinra is an interleukin-17A (IL-17A) receptor antagonist intended for laboratory

research applications.[1] Proper disposal of Erepdekinra and its associated waste is crucial to

ensure laboratory safety, prevent environmental contamination, and maintain regulatory

compliance. This document provides detailed procedures for the safe handling and disposal of

Erepdekinra in a research environment.

Quantitative Data Summary
The following table summarizes key chemical and physical properties for Erepdekinra.

Property Value Source

Molecular Formula C88H130N22O22 PubChem[2]

CAS Number 2641313-47-3 PubChem[2]

Purity 98.63% MedchemExpress[1]

Solubility
≥ 2.5 mg/mL (1.35 mM) in a

clear solution
MedchemExpress[1]

Storage (Stock Solution)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture and light)

MedchemExpress[1]
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Experimental Protocols: Disposal Procedures
Given that specific disposal guidelines for Erepdekinra are not available, the following

procedures are based on general best practices for the disposal of pharmaceutical and

chemical waste in a laboratory setting. These protocols are designed to minimize risk to

personnel and the environment.

Unused or Expired Erepdekinra (Solid Form)
Primary Deactivation (Recommended):

As Erepdekinra is a peptide, chemical degradation is the preferred method of

deactivation. A common method for peptide degradation is hydrolysis.

Prepare a 1M solution of sodium hydroxide (NaOH) or hydrochloric acid (HCl).

Dissolve the solid Erepdekinra in the acidic or basic solution.

Allow the solution to stand for at least 24 hours to ensure complete degradation.

Neutralize the resulting solution to a pH between 6.0 and 8.0.

Dispose of the neutralized solution as aqueous chemical waste.

Encapsulation (Alternative):

If chemical deactivation is not feasible, encapsulation can be used to immobilize the

compound.[3][4]

Place the solid Erepdekinra into a labeled, sealed, and leak-proof container.

This container should then be placed within a larger drum of cement or other immobilizing

agent before disposal through a certified hazardous waste contractor.[3]

Erepdekinra Solutions (Aqueous)
Dilution and pH Neutralization:

For dilute aqueous solutions of Erepdekinra, ensure the pH is between 6.0 and 8.0.
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Collect all waste solutions in a clearly labeled, sealed, and leak-proof container designated

for aqueous chemical waste.

Prohibition on Sewer Disposal:

Do not dispose of Erepdekinra solutions, even if diluted, down the drain.[4]

Pharmaceuticals can disrupt wastewater treatment processes and harm aquatic life.[4][5]

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid Waste Segregation:

All items that have come into direct contact with Erepdekinra, such as pipette tips, gloves,

and empty vials, should be considered contaminated waste.

Collect all contaminated solid waste in a designated, clearly labeled, and sealed

hazardous waste bag or container.

Disposal Method:

Dispose of contaminated solid waste through a certified hazardous waste management

service. Incineration at a high temperature is often the preferred method for destroying

residual active compounds.[3][4]

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Erepdekinra waste.
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Caption: Disposal workflow for Erepdekinra waste.
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General Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling Erepdekinra.

Ventilation: Handle solid Erepdekinra in a well-ventilated area or a chemical fume hood to

avoid inhalation of fine powders.

Spill Management: In case of a spill, contain the material, prevent it from entering drains, and

clean the area with an appropriate deactivating agent or absorbent material. Dispose of

cleanup materials as hazardous waste.

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste management. Consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.

The FDA and WHO provide general guidelines for the disposal of unused medicines, which

include avoiding flushing down the toilet unless specifically instructed and mixing with

unappealing substances before placing in household trash for non-hazardous pharmaceuticals.

[5][6][7] However, for a research compound like Erepdekinra, a more stringent chemical waste

disposal protocol is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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